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Compound of Interest

Compound Name: Nitrilotriacetic acid-d9

Cat. No.: B1626827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for Nitrilotriacetic acid-d9 (NTA-d9). As a deuterated analog of

Nitrilotriacetic acid, a known chelating agent, NTA-d9 is increasingly utilized in various research

and development applications. A thorough understanding of its hazard profile and proper

handling procedures is paramount to ensure laboratory safety and data integrity. This

document summarizes key safety information, outlines necessary precautions, and provides

visual workflows for safe handling and emergency response.

Section 1: Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling. Below is a summary of the key properties of Nitrilotriacetic acid-d9.
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Property Value Source

Chemical Formula C₆D₉NO₆ [1]

Molecular Weight 200.19 g/mol [2]

CAS Number 807630-34-8 [1][2]

Appearance White crystalline powder [3]

Melting Point 245 °C (decomposes) [3][4]

Solubility

Slightly soluble in water.

Insoluble in most organic

solvents.

[3]

Section 2: Hazard Identification and Classification
Nitrilotriacetic acid-d9 is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Carcinogenicity 2
H351: Suspected of causing

cancer

Source:[1][2]

Signal Word: Warning[1][5]

Section 3: Toxicological Information
The primary toxicological concerns associated with Nitrilotriacetic acid and its analogs are

acute oral toxicity and potential carcinogenicity.
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Toxicity Endpoint Value Species Source

Acute Oral LD50 1100 mg/kg Rat [6]

Studies on the non-deuterated form, Nitrilotriacetic acid, have shown evidence of causing

urinary tract tumors in experimental animals. It is classified as "Reasonably anticipated to be a

human carcinogen" by the National Toxicology Program based on sufficient evidence from

studies in experimental animals.

Section 4: Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risk.

Engineering Controls
Ventilation: Use in a well-ventilated area. If dusts are generated, use local exhaust

ventilation. Showers and eyewash stations should be readily available.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Nitrilotriacetic
acid-d9:

PPE Type Specification

Eye/Face Protection
Safety glasses with side-shields or goggles.[1]

[5]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Inspect gloves before use.

Body Protection Lab coat.

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator.[7]

Storage
Store in a cool, dry, and well-ventilated place.[5]
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Keep container tightly closed.[5]

Store locked up.[1]

Incompatible Materials: Strong oxidizing agents.[5]

Section 5: Emergency Procedures
A clear and practiced emergency plan is essential for responding to accidental exposures or

spills.

First-Aid Measures
Exposure Route First-Aid Protocol

Ingestion

IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

Do NOT induce vomiting.[1][7]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

[1][5]

Skin Contact

Wash off with soap and plenty of water. Take off

contaminated clothing and wash it before reuse.

[5][7]

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[5][7]

Accidental Release Measures
In the event of a spill, follow these steps:

Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/131_148877632_NITRILOTRIACETICACIDCASNO-139-13-9MSDS.pdf
https://www.lgcstandards.com/medias/sys_master/root/h22/h9f/11126151086110/SDS_CDN-D-5624-0.25G_ST-WB-MSDS-6927599-1-1-1/SDS-CDN-D-5624-0.25G-ST-WB-MSDS-6927599-1-1-1.PDF
https://www.cdhfinechemical.com/images/product/msds/131_148877632_NITRILOTRIACETICACIDCASNO-139-13-9MSDS.pdf
https://www.lgcstandards.com/medias/sys_master/root/h22/h9f/11126151086110/SDS_CDN-D-5624-0.25G_ST-WB-MSDS-6927599-1-1-1/SDS-CDN-D-5624-0.25G-ST-WB-MSDS-6927599-1-1-1.PDF
https://mmbio.byu.edu/0000017b-41ad-dec6-ab7b-7dbd6b6a0002/sds-sheets-nitrilotriacetic-acid-pdf
https://www.lgcstandards.com/medias/sys_master/root/h22/h9f/11126151086110/SDS_CDN-D-5624-0.25G_ST-WB-MSDS-6927599-1-1-1/SDS-CDN-D-5624-0.25G-ST-WB-MSDS-6927599-1-1-1.PDF
https://www.cdhfinechemical.com/images/product/msds/131_148877632_NITRILOTRIACETICACIDCASNO-139-13-9MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/131_148877632_NITRILOTRIACETICACIDCASNO-139-13-9MSDS.pdf
https://mmbio.byu.edu/0000017b-41ad-dec6-ab7b-7dbd6b6a0002/sds-sheets-nitrilotriacetic-acid-pdf
https://www.cdhfinechemical.com/images/product/msds/131_148877632_NITRILOTRIACETICACIDCASNO-139-13-9MSDS.pdf
https://mmbio.byu.edu/0000017b-41ad-dec6-ab7b-7dbd6b6a0002/sds-sheets-nitrilotriacetic-acid-pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[5]

Clean-up:

Wear appropriate PPE.

Avoid dust formation.[5]

Sweep up and shovel the material.[5]

Place in a suitable, closed container for disposal.[5]

Section 6: Visual Safety Workflows
To further clarify the handling and emergency procedures, the following diagrams illustrate key

workflows.

Preparation Handling Post-Handling

Read SDS Don PPE Check Engineering Controls Weigh/Handle in Ventilated Area Decontaminate Work Area Dispose of Waste Remove and Store PPE Wash Hands

Click to download full resolution via product page

Caption: Standard workflow for the safe handling of Nitrilotriacetic acid-d9.
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Spill Occurs

Evacuate Area

Don appropriate PPE

Contain Spill

Clean Up Spill

Dispose of Waste

Decontaminate Area

Report Incident

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a spill of Nitrilotriacetic acid-d9.

Section 7: Disposal Considerations
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Waste material must be disposed of in accordance with local, state, and federal regulations. Do

not mix with other waste. Leave chemicals in their original containers.

This guide is intended to provide a comprehensive overview of the safety considerations for

Nitrilotriacetic acid-d9. It is not a substitute for a thorough review of the Safety Data Sheet

(SDS) provided by the supplier and adherence to all institutional safety protocols. Always

prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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